3,4-dimethylcyclohexyl 4-[(4-fluorophenyl)amino]-4-oxobutanoate

• IUPAC Name: (3,4-dimethylcyclohexyl) 4-(4-fluoroanilino)-4-oxobutanoate
• InChI: InChI=1S/C18H24FNO3/c1-12-3-8-16(11-13(12)2)23-18(22)10-9-17(21)20-15-6-4-14(19)5-7-15/h4-7,12-13,16H,3,8-11H2,1-2H3,(H,20,21)
• InChI Key: RZMBLUKFSHCXDI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1C)OC(=O)CCC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C18H24FNO3
• Molecular Weight: 321.4 g/mol

Description

3,4-dimethylcyclohexyl 4-[(4-fluorophenyl)amino]-4-oxobutanoate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as DFC-4 or DFC4 and belongs to the class of ketone esters. In

Mechanism of Action

The mechanism of action of DFC-4 is not fully understood. However, it is believed that DFC-4 acts by increasing the levels of ketone bodies in the body. Ketone bodies are produced when the body breaks down fat for energy in the absence of glucose. Ketone bodies have been found to have neuroprotective and anti-inflammatory effects, which may explain the potential therapeutic effects of DFC-4.
Biochemical and Physiological Effects:
DFC-4 has been found to have several biochemical and physiological effects. It has been shown to increase the levels of ketone bodies in the blood, which can provide an alternative source of energy for the brain and other organs. Additionally, DFC-4 has been found to improve glucose metabolism and increase insulin sensitivity. It has also been found to have anti-inflammatory effects and may help to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using DFC-4 in lab experiments is that it is a stable compound that can be easily synthesized. Additionally, DFC-4 has been found to have low toxicity and is well-tolerated in animal models. However, one of the limitations of using DFC-4 is that its mechanism of action is not fully understood. Additionally, more research is needed to determine the optimal dosage and administration of DFC-4 for different applications.

Future Directions

There are several future directions for research on DFC-4. One area of research could be to further investigate the potential applications of DFC-4 in the treatment of metabolic disorders and neurodegenerative diseases. Additionally, more research is needed to determine the optimal dosage and administration of DFC-4 for different applications. Finally, more research is needed to fully understand the mechanism of action of DFC-4 and its effects on the body.
In conclusion, DFC-4 is a chemical compound that has potential applications in scientific research. Its stable nature and low toxicity make it an attractive compound for use in lab experiments. Future research on DFC-4 could lead to new treatments for metabolic disorders and neurodegenerative diseases.

Scientific Research Applications

DFC-4 has been found to have potential applications in scientific research. One of the primary applications of this compound is in the study of metabolic disorders. DFC-4 has been shown to improve glucose metabolism and increase insulin sensitivity in animal models of diabetes. Additionally, DFC-4 has been found to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.